Cas no 158666-99-0 (1-Benzoxepin-3-butanoic acid, 2,3,4,5-tetrahydro-3-methyl-5-oxo-, ethylester)

• Product Name: 1-Benzoxepin-3-butanoic acid, 2,3,4,5-tetrahydro-3-methyl-5-oxo-, ethylester
• CAS No: 158666-99-0
• MF: C₁₇H₂₂O₄
• MW: 290.354185581207
• CID: 1337424
• Update Time: 2024-08-14

1-Benzoxepin-3-butanoic acid, 2,3,4,5-tetrahydro-3-methyl-5-oxo-, ethylester Chemical and Physical Properties

Names and Identifiers

• 1-Benzoxepin-3-butanoic acid, 2,3,4,5-tetrahydro-3-methyl-5-oxo-, ethylester
• 1-Benzoxepin-3-butanoic acid, 2,3,4,5-tetrahydro-3-methyl-5-oxo-, ethyl ester

• Inchi： 1S/C17H22O4/c1-3-20-16(19)9-6-10-17(2)11-14(18)13-7-4-5-8-15(13)21-12-17/h4-5,7-8H,3,6,9-12H2,1-2H3
• InChI Key： RKEBNNVQAOECPE-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(=O)CC(C)(CCCC(OCC)=O)C1

Computed Properties

• Exact Mass: 290.15186

Experimental Properties

• Density: 1.087±0.06 g/cm3(Predicted)
• Boiling Point: 399.6±21.0 °C(Predicted)
• PSA: 52.6